Cas no 1313761-64-6 ((6-(diethylaMino)pyridin-3-yl)boronic acid)

• Product Name: (6-(diethylaMino)pyridin-3-yl)boronic acid
• CAS No: 1313761-64-6
• MF: C₉H₁₅BN₂O₂
• MW: 194.038602113724
• MDL: MFCD12403446
• CID: 4583293
• Update Time: 2025-06-22

(6-(diethylaMino)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(diethylaMino)pyridin-3-yl)boronic acid
• 2-(Diethylamino)pyridine-5-boronic acid

• MDL： MFCD12403446
• Inchi： 1S/C9H15BN2O2/c1-3-12(4-2)9-6-5-8(7-11-9)10(13)14/h5-7,13-14H,3-4H2,1-2H3
• InChI Key： LLFCOLBGQLNVQZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N(CC)CC)N=C1)(O)O

Additional information on (6-(diethylaMino)pyridin-3-yl)boronic acid

Introduction to (6-(diethylaMino)pyridin-3-yl)boronic Acid (CAS No. 1313761-64-6)

(6-(diethylaMino)pyridin-3-yl)boronic acid is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This boronic acid derivative, with the CAS number 1313761-64-6, has garnered considerable attention due to its potential applications in drug development and material science. The compound's structure, featuring a pyridine ring substituted with a diethylamino group and a boronic acid moiety, makes it a versatile intermediate in organic synthesis.

The utility of (6-(diethylaMino)pyridin-3-yl)boronic acid stems from its ability to participate in various chemical reactions, particularly cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in the synthesis of complex organic molecules, including pharmaceuticals. The boronic acid group in the compound acts as a key functional handle, enabling the formation of carbon-carbon bonds under mild conditions. This characteristic is highly valuable in the context of medicinal chemistry, where efficient and selective bond-forming reactions are essential.

Recent advancements in the field have highlighted the role of (6-(diethylaMino)pyridin-3-yl)boronic acid in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design and synthesize small molecules with potential biological activity. For instance, studies have demonstrated its application in generating derivatives that exhibit inhibitory effects on various enzymes and receptors. These findings underscore the compound's significance as a building block in drug discovery pipelines.

The pyridine ring in (6-(diethylaMino)pyridin-3-yl)boronic acid also contributes to its versatility, as pyridine derivatives are known for their broad spectrum of biological activities. The diethylamino group enhances the compound's solubility and stability, making it more amenable to further functionalization. This has opened up new avenues for exploring its applications in medicinal chemistry and materials science.

In materials science, (6-(diethylaMino)pyridin-3-yl)boronic acid has been investigated for its potential use in the development of advanced materials. Its ability to form stable complexes with metals and other organic molecules makes it a promising candidate for creating novel polymers and coatings. These materials could find applications in electronics, catalysis, and other high-tech industries.

The synthesis of (6-(diethylaMino)pyridin-3-yl)boronic acid involves multi-step organic transformations, each requiring precise control to ensure high yield and purity. Recent methodological improvements have focused on optimizing these synthetic routes to make them more efficient and environmentally friendly. Such advancements are crucial for scaling up production and making the compound more accessible for industrial applications.

One of the most exciting areas of research involving (6-(diethylaMino)pyridin-3-yl)boronic acid is its role in bioconjugation techniques. Boronic acids are known to form reversible covalent bonds with diols, a property that has been exploited in various biochemical assays and drug delivery systems. The diethylamino group further enhances this reactivity, making it possible to design sophisticated bioconjugates with tailored properties.

The future prospects of (6-(diethylaMino)pyridin-3-yl)boronic acid are promising, with ongoing research exploring its potential in diverse fields. As our understanding of its chemical behavior continues to grow, so too will its applications. Whether in the realm of pharmaceuticals or advanced materials, this compound represents a cornerstone of modern chemical innovation.